1,4-Bis(1-oxododecyl)piperazine

• CAS No.: 6626-83-1
• Molecular Formula: C28H54N2O2
• Molecular Weight: 450.7 g/mol
• IUPAC Name: 1-(4-dodecanoylpiperazin-1-yl)dodecan-1-one
• InChI: InChI=1S/C28H54N2O2/c1-3-5-7-9-11-13-15-17-19-21-27(31)29-23-25-30(26-24-29)28(32)22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
• InChI Key: IGWXRAMPNLUISR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)N1CCN(CC1)C(=O)CCCCCCCCCCC

Description

1,4-Bis(1-oxododecyl)piperazine (CAS: 6626-83-1), also known as 1,4-didodecanoylpiperazine, is a symmetric piperazine derivative featuring two dodecanoyl (C12) chains at the 1 and 4 positions of the piperazine ring. Its molecular formula is C28H54N2O2, with a molecular weight of 454.75 g/mol . However, the provided evidence lacks explicit data on its biological activity or industrial uses, suggesting its primary relevance lies in structural or material chemistry.

Comparison with Similar Compounds

Comparison with Similar Piperazine Derivatives

Piperazine derivatives are versatile due to their tunable substituents. Below is a detailed comparison of 1,4-Bis(1-oxododecyl)piperazine with key analogues:

Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Groups	Key Applications/Properties	References
This compound	C28H54N2O2	454.75	Dodecanoyl (C12)	Surfactant, material science
1,4-Bis(3-aminopropyl)piperazine	C10H24N4	200.32	3-aminopropyl	Antimalarial agents, crystal engineering
1,4-Bis(phenoxyacetyl)piperazine	C20H22N2O4	354.41	Phenoxyacetyl	Structural studies
1,4-Bis(2-hydroxyethyl)piperazine	C8H18N2O2	174.24	2-hydroxyethyl	Chelating agent, peptide synthesis
1,4-Bis(2,3,4-trimethoxybenzyl)piperazine	C24H34N2O6	446.54	Trimethoxybenzyl	Kinase inhibition (e.g., DYRK1A)
1,4-Bis[3-(amino-dithiocarboxy)propionyl]piperazine	C14H22N4O2S4	422.62	Dithiocarbamate-propionyl	Antitumor activity (HL-60 inhibition)

Functional and Application-Based Analysis

Hydrophobicity and Solubility

• This compound: The long dodecanoyl chains confer high hydrophobicity, limiting water solubility but enhancing compatibility with lipid-based systems .
• 1,4-Bis(2-hydroxyethyl)piperazine : Hydrophilic due to hydroxyl groups, making it soluble in polar solvents and suitable for aqueous-phase reactions .

Thermal and Chemical Stability

• Selenogallate complexes with 1,4-bis(3-aminopropyl)piperazine (e.g., [Mn(en)3][Ga2Se5]) demonstrate higher thermal stability than unsubstituted analogues, attributed to steric and electronic effects .

Key Research Findings and Data Tables

Table 1: Comparative Physicochemical Properties

Property	This compound	1,4-Bis(3-aminopropyl)piperazine	1,4-Bis(2-hydroxyethyl)piperazine
Molecular Weight	454.75 g/mol	200.32 g/mol	174.24 g/mol
Water Solubility	Low	Moderate	High
Thermal Stability	Not reported	High (in complexes)	Moderate